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Compound of Interest

Compound Name: Trk-IN-11

Cat. No.: B12415867 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides essential, step-by-step procedures for the

safe disposal of Trk-IN-11, a kinase inhibitor, to build a foundation of trust and value beyond

the product itself.

Trk-IN-11 is identified as a substance that is harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[1] Therefore, it is imperative that this compound and its containers are

disposed of as hazardous waste through an approved waste disposal plant.[1] Adherence to

proper disposal protocols is crucial to prevent environmental contamination and ensure a safe

laboratory environment.

Key Safety and Handling Information for Trk-IN-11
A thorough understanding of the compound's characteristics is the first step in safe handling

and disposal.
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Parameter Information Source

Chemical Name Trk-IN-11 MSDS

CAS Number 2700265-62-7 [1]

Molecular Formula C21H22FN5O3 [1]

Molecular Weight 411.43 [1]

Hazards

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

[1]

Storage

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C (powder) or

-80°C (in solvent).

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.

[1]

Experimental Protocols for Disposal
The following step-by-step methodologies provide guidance for the proper disposal of Trk-IN-
11 in various forms.

1. Disposal of Solid Trk-IN-11 Waste

This protocol applies to unused, expired, or contaminated solid Trk-IN-11 powder.

Segregation: Do not mix solid Trk-IN-11 with other laboratory waste.[2] It should be

segregated as hazardous solid chemical waste.

Containerization: Place the solid Trk-IN-11 waste in a clearly labeled, sealed, and leak-proof

container. The container must be compatible with the chemical.[2][3] If possible, use the
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original container.

Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents as "Trk-IN-11". Include the date when the waste was first added to the container.[4]

Storage: Store the waste container in a designated satellite accumulation area.[3] This area

should be secure and away from incompatible materials.[3]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

2. Disposal of Liquid Trk-IN-11 Waste (Solutions)

This protocol is for solutions containing Trk-IN-11, such as those from experimental assays.

Segregation: Collect all liquid waste containing Trk-IN-11 in a dedicated, sealed, and leak-

proof container. Do not mix with other solvent waste streams unless explicitly permitted by

your institution's EHS office.

Containerization: Use a container made of a material compatible with the solvent used for

the Trk-IN-11 solution. The container must have a secure screw cap.

Labeling: Clearly label the container as "Hazardous Waste" and list all chemical components,

including the solvent and an estimated concentration of Trk-IN-11.[3]

Storage: Store the liquid waste container in secondary containment (such as a spill tray)

within a designated satellite accumulation area.[5]

Disposal Request: Contact your institution's EHS office for collection and disposal.

3. Disposal of Empty Trk-IN-11 Containers

Even empty containers that held Trk-IN-11 must be handled as hazardous waste due to

residual contamination.

Do Not Rinse into Drain: Given the high aquatic toxicity of Trk-IN-11, do not rinse empty

containers into the sanitary sewer.
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Triple Rinsing (if applicable): If your institutional procedures allow for the disposal of triple-

rinsed containers as regular waste for non-acutely toxic chemicals, the rinsate must be

collected and disposed of as hazardous liquid waste.[2][3][4][6] Use a suitable solvent that

can dissolve Trk-IN-11 for rinsing.

Container Disposal: If not triple-rinsed, the empty container must be disposed of as solid

hazardous waste.[6] Deface the original label, and clearly mark the container as "EMPTY"

and "HAZARDOUS WASTE".[4][6]

Collection: Place the prepared empty container in the designated solid hazardous waste

stream for pickup by your institution's EHS.

4. Decontamination of Labware

For reusable labware that has come into contact with Trk-IN-11:

Rinsing: Rinse the labware with a small amount of a suitable solvent capable of dissolving

Trk-IN-11.

Collect Rinsate: The rinsate must be collected and treated as hazardous liquid waste.

Washing: After the initial rinse, the labware can be washed according to standard laboratory

procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Trk-IN-
11 waste.
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Trk-IN-11 Disposal Decision Pathway
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Caption: Disposal workflow for Trk-IN-11.
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By following these procedures, laboratories can ensure the safe and compliant disposal of Trk-
IN-11, protecting both personnel and the environment. Always consult your institution's specific

hazardous waste management guidelines, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What do I do with empty chemical containers? | Yale Environmental Health & Safety
[ehs.yale.edu]

2. Empty Container Disposal | Campus Operations | Campus Operations
[campusoperations.temple.edu]

3. Chemical Waste Disposal | Chemistry Storeroom | Washington State University
[storeroom.chem.wsu.edu]

4. vumc.org [vumc.org]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

6. safety.pitt.edu [safety.pitt.edu]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Trk-IN-11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415867#trk-in-11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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